benzyl 2-(3-tert-butyl-7,9-dimethyl-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl)acetate

• IUPAC Name: benzyl 2-(3-tert-butyl-7,9-dimethyl-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl)acetate
• InChI: InChI=1S/C22H26N6O4/c1-22(2,3)15-11-27-17-18(25(4)21(31)26(5)19(17)30)23-20(27)28(24-15)12-16(29)32-13-14-9-7-6-8-10-14/h6-10H,11-13H2,1-5H3
• InChI Key: MRFGWUDJIFLKPU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)C)CC(=O)OCC4=CC=CC=C4
• Molecular Formula: C22H26N6O4
• Molecular Weight: 438.5 g/mol
• CAS No.: 941891-11-8

Description

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using techniques such as NMR spectroscopy. The tert-butyl group attached to a large protein or complex can be observed with high sensitivity if the group retains high mobility.

Scientific Research Applications

• Antimicrobial and Larvicidal Activities : A study discussed the preparation of novel triazinone derivatives, including compounds similar to benzyl 2-(3-tert-butyl-7,9-dimethyl-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl)acetate. These derivatives exhibited significant antimicrobial properties against bacterial and fungal pathogens, and some showed potent mosquito larvicidal activity (Kumara et al., 2015).

• Chemical Transformation and Synthesis : The compound has been involved in studies exploring chemical transformations, such as anionic cascade recyclizations, leading to the formation of various novel structures like pyrrolo[1,2-b][1,2,4]triazine and triazinone derivatives (Ivanov, 2020).

• Cardiogenetic Potential : Research has been conducted on structural analogs of triazines, including compounds similar to this compound, for their potential cardiogenetic activity. These studies involved one-pot synthesis methods for the functionalization of the triazine core (Linder, Schnürch & Mihovilovic, 2018).

• Antibacterial Properties : Some studies have synthesized novel derivatives of triazinone, showing moderate antibacterial activities. This suggests potential applications of this compound in antibacterial drug development (Castelino et al., 2014).

• Novel Synthetic Methods : Research has explored the synthesis of benzotriazin-3(4H)-one 1-oxides using tert-butyl-NNO-azoxy groups. This highlights the compound's role in developing novel synthetic routes for chemical transformations (Lipilin et al., 2007).

• Antioxidant Activity : Investigations into derivatives of triazolo[4,3-b][1,2,4]triazines, structurally related to this compound, have been conducted to evaluate their antioxidant properties, indicating potential therapeutic applications (Novodvorskyi et al., 2020).